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Compound of Interest

Compound Name:
Ethyl 2-methyloxazole-4-

carboxylate

Cat. No.: B167346 Get Quote

An In-depth Technical Guide on Ethyl 2-methyloxazole-4-carboxylate

Introduction
Ethyl 2-methyloxazole-4-carboxylate is a heterocyclic compound belonging to the oxazole

class of molecules. As a substituted oxazole, it serves as a valuable building block and

intermediate in medicinal chemistry and drug development. The oxazole ring is a key structural

motif found in various biologically active compounds. This technical guide provides a

comprehensive overview of the structure, properties, synthesis, and potential applications of

Ethyl 2-methyloxazole-4-carboxylate for researchers, scientists, and drug development

professionals.

Structure and Physicochemical Properties
Ethyl 2-methyloxazole-4-carboxylate is an ester derivative of 2-methyloxazole-4-carboxylic

acid. Its core structure consists of a five-membered oxazole ring substituted with a methyl

group at the 2-position and an ethyl carboxylate group at the 4-position.

Table 1: Chemical Identifiers and Properties
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Property Data Reference

IUPAC Name
Ethyl 2-methyl-1,3-oxazole-4-

carboxylate
[1]

Synonyms
Ethyl 2-methyl-4-

oxazolecarboxylate
[1]

CAS Number 10200-43-8 [1][2]

Molecular Formula C₇H₉NO₃ [1][3]

Molecular Weight 155.15 g/mol [1][3]

InChIKey
JRPMRQTZCURBRG-

UHFFFAOYSA-N
[3]

Appearance
Not available (often a liquid or

low-melting solid)

Boiling Point

218.1 ± 33.0 °C at 760 mmHg

(Predicted for isomer CAS

90892-99-2)

[4]

Density
1.1 ± 0.1 g/cm³ (Predicted for

isomer CAS 90892-99-2)
[4]

Flash Point
85.7 ± 25.4 °C (Predicted for

isomer CAS 90892-99-2)
[4]

Storage 2-8°C, Refrigerator [1]

Synthesis and Characterization
While specific, detailed experimental protocols for the synthesis of Ethyl 2-methyloxazole-4-
carboxylate are not readily available in the provided search results, a viable synthetic route

can be proposed based on standard organic chemistry transformations and the synthesis of

related compounds. A logical approach is the esterification of its corresponding carboxylic acid.

Proposed Synthetic Workflow
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The synthesis can be envisioned as a two-step process starting from commercially available

precursors, culminating in the esterification of 2-methyloxazole-4-carboxylic acid.

Step 1: Oxazole Ring Formation

Step 2: Esterification
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+ B
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carboxylic acid

2-Methyloxazole-4-
carboxylic acid

Ethyl 2-methyloxazole-
4-carboxylate

+ E, F
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(e.g., H₂SO₄)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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